Tungsten-180
Overview
Description
Tungsten-180 is one of the rarest stable isotopes of tungsten, with an atomic number of 74 and a mass number of 180. It is primarily produced through the p-process during nucleosynthesis. This compound has a very low natural abundance, approximately 0.12% of all tungsten isotopes . Its rarity and unique properties make it a subject of interest in various scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of tungsten-180 typically involves the separation of tungsten isotopes using mass spectrometry techniques. Due to its low natural abundance, the enrichment process is complex and requires precise control of reaction conditions.
Industrial Production Methods: Industrial production of this compound is not common due to its rarity and the high cost associated with its separation. advancements in isotope separation technologies, such as gas centrifugation and electromagnetic separation, have made it possible to obtain small quantities of this compound for research purposes .
Chemical Reactions Analysis
Types of Reactions: Tungsten-180 can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized using oxygen or other oxidizing agents to form tungsten trioxide (WO3).
Reduction: Reduction of this compound compounds can be achieved using hydrogen or carbon monoxide.
Substitution: this compound can participate in substitution reactions with halogens to form tungsten halides.
Major Products:
Oxidation: Tungsten trioxide (WO3)
Reduction: Tungsten metal (W)
Substitution: Tungsten halides (e.g., tungsten hexafluoride, WF6)
Scientific Research Applications
Tungsten-180 has several scientific research applications due to its unique properties:
Chemistry: Used as a tracer in isotope geochemistry to study the formation and differentiation of planetary bodies.
Biology: Investigated for its potential use in radiopharmaceuticals for targeted cancer therapy.
Medicine: Explored for its applications in diagnostic imaging and radiation therapy.
Mechanism of Action
The mechanism of action of tungsten-180 in various applications depends on its chemical form and the specific context of its use. In radiopharmaceuticals, this compound can be incorporated into molecules that target specific cellular pathways, allowing for precise imaging or therapeutic effects. The molecular targets and pathways involved vary depending on the specific application and the chemical form of this compound .
Comparison with Similar Compounds
- Tungsten-182
- Tungsten-183
- Tungsten-184
- Tungsten-186
Each of these isotopes has its own set of applications and significance in various fields of study.
Properties
IUPAC Name |
tungsten-180 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/W/i1-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFKWXMTUELFFGS-AHCXROLUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[180W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
W |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90931571 |
Source
|
| Record name | (~180~W)Tungsten | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90931571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.94671 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14265-79-3 |
Source
|
| Record name | Tungsten, isotope of mass 180 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014265793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~180~W)Tungsten | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90931571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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